3-(Dimethylamino)propanoic acid hydrochloride
Overview
Description
3-(Dimethylamino)propanoic acid hydrochloride is a useful research compound. Its molecular formula is C5H12ClNO2 and its molecular weight is 153.61 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Thermo-sensitive Resins : A study by Li An et al. (2015) discussed the synthesis of a water-soluble resin with tertiary amine oxide side substituents using 3-(dimethylamino)propanoic acid. This resin exhibited thermo-induced solubility changes, suggesting its potential use in thermal laser imaging applications (Li An, B. Yu, J. Pu, & Zhongxiao Li, 2015).
Antidepressant Agents : Clark et al. (1979) evaluated derivatives of 3-(dimethylamino)propanoic acid as potential antidepressant agents. One derivative, BRL 14342, was identified for further evaluation due to its effectiveness in animal models of depression and its relative lack of anticholinergic side effects (J. A. Clark et al., 1979).
Electrochemical DNA Interaction Detection : Istanbullu et al. (2017) used 3-(dimethylamino)propanoic acid derivatives in the study of interactions with fish sperm DNA. Their research demonstrated the potential of these compounds in electrochemical assays related to DNA-targeted agents or drug candidates (H. Istanbullu, Hakan Karadeniz, E. Erciyas, & K. Gürsan, 2017).
Library of Structurally Diverse Compounds : Roman (2013) utilized 3-(dimethylamino)propanoic acid hydrochloride as a starting material to generate a wide range of structurally diverse compounds through alkylation and ring closure reactions. This study highlights the versatility of this compound in synthetic chemistry applications (G. Roman, 2013).
Phenolic Resin Synthesis : A study by Liang Zhong-xiao (2008) focused on synthesizing a water-soluble phenolic resin containing oxidized tertamine groups using 3-(dimethylamino) propanoic acid, suggesting applications in thermal imaging (Liang Zhong-xiao, 2008).
Acidic Gases Separation Processes : Blanco et al. (2017) investigated the use of 3-(dimethylamino)propanoic acid in aqueous solutions for acidic gases separation processes, highlighting its relevance in industrial applications (A. Blanco, A. García-Abuín, D. Gómez‐Díaz, & J. Navaza, 2017).
Pharmacological Properties : Barrón et al. (1965) studied the pharmacological properties of 3‐dimethylamino‐2‐methyl‐1‐phenyl‐1‐o‐tolylpropanol hydrochloride, a compound derived from 3-(dimethylamino)propanoic acid, noting its stimulant and depressant effects in laboratory animals, including anticonvulsant activity (D. I. Barrón, G. H. Hall, I. L. NATOFF, & D. K. VALLANCE, 1965).
Safety and Hazards
Properties
IUPAC Name |
3-(dimethylamino)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2.ClH/c1-6(2)4-3-5(7)8;/h3-4H2,1-2H3,(H,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTNKXYWGZCNBCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10468970 |
Source
|
| Record name | 3-(Dimethylamino)propionic Acid Hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10468970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14788-12-6 |
Source
|
| Record name | 3-(Dimethylamino)propionic Acid Hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10468970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(dimethylamino)propanoic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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